3,5-dichloro-4-methoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide

• Molecular Formula: C21H15Cl2N3O3
• Molecular Weight: 428.3 g/mol
• IUPAC Name: 3,5-dichloro-4-methoxy-N-[[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]methyl]benzamide
• InChI: InChI=1S/C21H15Cl2N3O3/c1-28-18-15(22)9-14(10-16(18)23)20(27)25-11-12-4-6-13(7-5-12)21-26-19-17(29-21)3-2-8-24-19/h2-10H,11H2,1H3,(H,25,27)
• InChI Key: REBYASJLPSUXFA-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1Cl)C(=O)NCC2=CC=C(C=C2)C3=NC4=C(O3)C=CC=N4)Cl

Description

3,5-dichloro-4-methoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide, also known as DMOP, is a synthetic compound that has been extensively studied for its potential use in scientific research. DMOP belongs to the class of benzamide derivatives and has been shown to exhibit a range of biochemical and physiological effects.

Mechanism of Action

3,5-dichloro-4-methoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide is a selective antagonist of the dopamine D3 receptor. It has been shown to bind to the receptor with high affinity and inhibit its activity. The dopamine D3 receptor is involved in a range of biological processes, including reward, motivation, and addiction. By selectively inhibiting this receptor, 3,5-dichloro-4-methoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide has the potential to modulate these processes.
Biochemical and Physiological Effects
3,5-dichloro-4-methoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide has been shown to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. 3,5-dichloro-4-methoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide has also been shown to reduce inflammation in animal models of inflammatory diseases. Additionally, 3,5-dichloro-4-methoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide has been shown to modulate the activity of the dopaminergic system, which is involved in a range of biological processes.

Advantages and Limitations for Lab Experiments

3,5-dichloro-4-methoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide has several advantages for use in lab experiments. It is a highly selective antagonist of the dopamine D3 receptor, making it a useful tool for studying the role of this receptor in various biological processes. 3,5-dichloro-4-methoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide is also relatively stable and easy to synthesize, making it a cost-effective tool for research.
However, there are also limitations to the use of 3,5-dichloro-4-methoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide in lab experiments. It has been shown to exhibit off-target effects, which may complicate the interpretation of results. Additionally, 3,5-dichloro-4-methoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide has limited solubility in aqueous solutions, which may limit its use in certain experiments.

Future Directions

There are several future directions for research related to 3,5-dichloro-4-methoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide. One potential area of study is the role of the dopamine D3 receptor in addiction and reward. 3,5-dichloro-4-methoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide has been shown to modulate the activity of this receptor, and further research may help to elucidate its role in these processes.
Another potential area of study is the use of 3,5-dichloro-4-methoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide as a therapeutic agent for cancer and inflammatory diseases. 3,5-dichloro-4-methoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models, and further research may help to determine its potential as a therapeutic agent.
Conclusion
In conclusion, 3,5-dichloro-4-methoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide is a synthetic compound that has been extensively studied for its potential use in scientific research. It has been shown to exhibit a range of biochemical and physiological effects, making it a useful tool for studying various biological processes. 3,5-dichloro-4-methoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide is a selective antagonist of the dopamine D3 receptor and has potential applications in the study of addiction, reward, cancer, and inflammatory diseases. Further research is needed to fully elucidate the potential of 3,5-dichloro-4-methoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide as a tool for scientific research and as a therapeutic agent.

Synthesis Methods

3,5-dichloro-4-methoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide is synthesized through a multi-step process involving the reaction of 3,5-dichloro-4-methoxybenzoic acid with 2-aminobenzyl alcohol and oxazolo[4,5-b]pyridine. The reaction is carried out in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified through column chromatography to obtain 3,5-dichloro-4-methoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide in high purity.

Scientific Research Applications

3,5-dichloro-4-methoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide has been studied extensively for its potential use in scientific research. It has been shown to exhibit a range of biochemical and physiological effects, making it a useful tool for studying various biological processes. 3,5-dichloro-4-methoxy-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide has been used in studies related to cancer, inflammation, and neurology.